
Technical Profile: 1-(4-Chlorophenyl)-3-phenyl-5-
hydroxy-pyrazole

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-(4-chlorophenyl)-3-phenyl-1H-

pyrazol-5-ol

Cat. No.: B14961885

Get Quote

Content Type: Technical Reference Guide Audience: Medicinal Chemists, Pharmacologists,

and Structural Biologists Version: 1.0

Executive Summary
1-(4-Chlorophenyl)-3-phenyl-5-hydroxy-pyrazole (often referred to by its keto-tautomer, 1-(4-

chlorophenyl)-3-phenyl-2-pyrazolin-5-one) is a bioactive heterocyclic scaffold belonging to the

class of 2-pyrazolin-5-ones. Structurally analogous to the FDA-approved neuroprotective agent

Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one), this compound substitutes the C3-methyl

group with a phenyl ring, significantly altering its lipophilicity and electronic delocalization.

This guide details the physicochemical properties, synthetic pathways, and biological

applications of the compound, emphasizing its role as a radical scavenger and a precursor in

the development of anti-inflammatory and antineoplastic agents.
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Nomenclature and Identification
The compound exists in a dynamic tautomeric equilibrium. While often isolated as the CH-keto

form (pyrazolone) in the solid state, it exhibits OH-enol (5-hydroxy) character in polar protic

solvents, which is critical for its antioxidant activity.

Property Specification

IUPAC Name 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol

Common Tautomer 1-(4-chlorophenyl)-3-phenyl-2-pyrazolin-5-one

Molecular Formula C₁₅H₁₁ClN₂O

Molecular Weight 270.71 g/mol

Physical State
Solid (Block-like golden crystals or off-white

powder)

Melting Point 162–163 °C (435–436 K) [1]

Solubility
Soluble in DMSO, DMF, Ethanol; Sparingly

soluble in Water

pKa (Estimated) ~6.8 – 7.2 (Acidic NH/OH proton) [2]

Tautomeric Equilibrium
The reactivity of the scaffold is dictated by the shift between three forms: the CH-keto form

(predominant in non-polar solvents), the OH-enol form (stabilized in polar solvents and

responsible for radical scavenging), and the NH-keto form.

Figure 1: Tautomeric Equilibrium of 1-Aryl-3-Phenyl-5-Pyrazolones
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Caption: The dynamic equilibrium between the CH-keto, OH-enol, and NH-keto forms governs

the compound's solubility and reactivity.

Synthetic Methodology
Synthesis Strategy (Knorr Pyrazole Synthesis)
The most robust synthetic route involves the condensation of ethyl benzoylacetate (a

-keto ester) with 4-chlorophenylhydrazine. This cyclization is typically catalyzed by acetic acid
or performed in refluxing ethanol.

Protocol: Cyclocondensation
Reagents:

Ethyl benzoylacetate (1.0 equiv)

4-Chlorophenylhydrazine hydrochloride (1.0 equiv)

Solvent: Glacial Acetic Acid (or Ethanol with catalytic AcOH)

Base (optional): Sodium acetate (if using hydrazine HCl salt)

Procedure:

Dissolve 4-chlorophenylhydrazine hydrochloride and sodium acetate in ethanol/acetic acid

(1:1 v/v).

Add ethyl benzoylacetate dropwise at room temperature.

Reflux the mixture at 80–90 °C for 4–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).[1]

Cool the reaction mixture to room temperature. The product often precipitates upon

cooling.

Pour the mixture into ice-cold water if precipitation is incomplete.

Filter the solid, wash with cold water/ethanol, and recrystallize from ethanol to obtain

golden/off-white crystals.
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Figure 2: Synthetic Pathway via Knorr Condensation
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Caption: Step-wise formation of the pyrazolone core via condensation and cyclization.

Biological & Pharmacological Profile[14]
Radical Scavenging & Antioxidant Activity
Like its analog Edaravone, this compound functions as a free radical scavenger. The C4-

position is highly nucleophilic and prone to oxidation.

Mechanism: The anionic form of the enol tautomer donates an electron/hydrogen to

neutralize free radicals (e.g., hydroxyl radicals, peroxyl radicals).

Structure-Activity Relationship (SAR): The p-chloro substituent on the N1-phenyl ring

enhances lipophilicity, potentially improving membrane permeability compared to the
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unsubstituted phenyl analog. The C3-phenyl group extends conjugation, stabilizing the

resultant radical species after oxidation [3].

Cytotoxicity and Drug Targeting
Recent studies indicate that 1,3-disubstituted-5-pyrazolones exhibit cytotoxicity against specific

cancer cell lines (e.g., HeLa).

Target Interaction: Molecular docking studies of related analogs suggest binding affinity to

the ATP-binding site of EGFR (Epidermal Growth Factor Receptor) and potential inhibition of

COX-2 enzymes due to structural similarity with NSAIDs [4].

Analytical Profiling
To validate the synthesis, the following spectral characteristics are expected:

¹H NMR (DMSO-d₆, 400 MHz):

~11.5–12.0 ppm (s, 1H, -OH/NH, broad, solvent dependent).

~7.8–8.0 ppm (d, 2H, ortho-protons of C3-Phenyl).

~7.5–7.6 ppm (d, 2H, ortho-protons of N1-Chlorophenyl).

~6.0–6.2 ppm (s, 1H, C4-H in enol form) OR

~3.8–4.2 ppm (s, 2H, C4-H₂ in keto form). Note: The signal at C4 is the diagnostic marker
for the tautomeric state.

Crystal Structure:

Monoclinic system, space group P2/c.[2][3]

The phenyl and chlorophenyl rings are twisted relative to the pyrazolone plane (dihedral

angles ~8° and ~18° respectively) [1].[4][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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